Cas no 93982-47-9 (Benzoic acid,4-(1,1,2,2-tetrafluoroethoxy)-, methyl ester)

• Product Name: Benzoic acid,4-(1,1,2,2-tetrafluoroethoxy)-, methyl ester
• CAS No: 93982-47-9
• MF: C₁₀H₈F₄O₃
• MW: 252.162337303162
• CID: 814603
• PubChem ID: 3023208
• Update Time: 2025-07-11

Benzoic acid,4-(1,1,2,2-tetrafluoroethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1,1,2,2-tetrafluoroethoxy)-, methyl ester
• methyl 4-(1,1,2,2-tetrafluoroethoxy)benzoate
• METHYL-4-(1,1,2,2-TETRAFLUOROETHOXY)BENZOATE
• EINECS 301-235-4
• 4-(1,1,2,2-Tetrafluoroethoxy)benzoic acid methyl ester
• XBSLEPDQBBJDSJ-UHFFFAOYSA-N
• SCHEMBL9172082
• 93982-47-9
• Benzoic acid, 4-(1,1,2,2-tetrafluoroethoxy)-, methyl ester
• Methyl4-(1,1,2,2-tetrafluoroethoxy)benzoate
• NS00039869
• DTXSID10240137

• MDL： MFCD00129769
• Inchi： 1S/C10H8F4O3/c1-16-8(15)6-2-4-7(5-3-6)17-10(13,14)9(11)12/h2-5,9H,1H3
• InChI Key： XBSLEPDQBBJDSJ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC(C(=O)OC)=CC=1)F

Computed Properties

• Exact Mass: 252.04100
• Monoisotopic Mass: 252.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.3674
• Boiling Point: 234 ºC
• Flash Point: 105 ºC
• Refractive Index: 1.44608
• PSA: 35.53000
• LogP: 2.70990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters